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Compound of Interest

Compound Name: 2',6"-Dihydroxyacetophenone

Cat. No.: B134842

Introduction

2',6'-Dihydroxyacetophenone (DHAP), also known as 2-Acetylresorcinol, is an aromatic
ketone featuring two hydroxyl groups that enhance its reactivity and biological activity.[1][2] It is
a versatile compound utilized as a key intermediate in the synthesis of various
pharmaceuticals.[1] Notably, 2',6'-Dihydroxyacetophenone has demonstrated antioxidant
properties, making it a compound of interest in the pharmaceutical and cosmetic industries for
protecting against oxidative stress.[1][3] Oxidative stress, caused by an imbalance between the
production of reactive oxygen species (ROS) and the body's ability to counteract their harmful
effects, is implicated in the development of numerous diseases. Antioxidants can neutralize
these damaging free radicals, highlighting the therapeutic potential of compounds like 2',6'-
Dihydroxyacetophenone.

Mechanism of Antioxidant Action

The antioxidant capacity of phenolic compounds like 2',6'-Dihydroxyacetophenone can be
attributed to two primary mechanisms:

o Direct Radical Scavenging (Hydrogen Atom Transfer - HAT / Single Electron Transfer - SET):
The hydroxyl groups on the phenolic ring can donate a hydrogen atom or an electron to
neutralize unstable free radicals, such as the DPPH radical or ABTS radical cation. This
converts the radical into a more stable, non-reactive molecule, thereby terminating the
oxidative chain reaction. Assays like DPPH, ABTS, and FRAP are employed to measure this

direct scavenging and reducing ability.
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» Modulation of Cellular Antioxidant Pathways: Beyond direct scavenging, phenolic
compounds can influence endogenous antioxidant defense systems. A critical pathway is the
Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Under normal conditions,
Nrf2 is kept inactive in the cytoplasm by Keapl. In the presence of oxidative stress or
activators like certain polyphenols, Nrf2 is released from Keapl and translocates to the
nucleus. Inside the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the
promoter region of various genes, initiating the transcription of a suite of protective
antioxidant and detoxification enzymes, such as Heme Oxygenase-1 (HO-1), NAD(P)H
Quinone Oxidoreductase-1 (NQO1), and Glutathione S-transferases (GSTs).

Quantitative Data Summary

While 2',6'-Dihydroxyacetophenone is confirmed to possess antioxidant activity, specific
guantitative data such as IC50 values are not extensively detailed in the provided literature.
The tables below are structured to present such data, which can be populated as more specific
research becomes available. For context, data for related dihydroxyacetophenone derivatives
are often evaluated to establish structure-activity relationships.

Table 1: Radical Scavenging and Reducing Power of 2',6'-Dihydroxyacetophenone

Assay Parameter Result Reference
DPPH Radical .

. IC50 (pg/mL) Data Not Available
Scavenging

ABTS Radical Cation

) IC50 (ug/mL) Data Not Available
Scavenging

Ferric Reducing
o TEAC (UM Trolox )
Antioxidant Power Data Not Available

Eqg./m
(FRAP) a./mg)

| Xanthine Oxidase (XOD) Inhibition | IC50 (mM) | 1.24 | |

Table 2: Cellular Antioxidant Activity of 2',6'-Dihydroxyacetophenone
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Cell Line Assay Parameter Result Reference
Data Not Data Not

. CAA EC50 (pM) .
Available Available

| Data Not Available | Nrf2 Activation | Fold Induction | Data Not Available | |

Experimental Workflow and Signaling Pathways
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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